Cas no 946334-01-6 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 946334-01-6
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 5517169
• Update Time: 2025-06-24

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-3,4-dimethoxybenzenesulfonamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C24H24N2O5S/c1-30-22-13-11-20(16-23(22)31-2)32(28,29)25-19-10-12-21-18(15-19)9-6-14-26(21)24(27)17-7-4-3-5-8-17/h3-5,7-8,10-13,15-16,25H,6,9,14H2,1-2H3
• InChI Key： BQSLONDGEVSXLI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)=CC=C(OC)C(OC)=C1

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide

Introduction to N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 946334-01-6)

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide, identified by its CAS number 946334-01-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide is characterized by the presence of a benzoylated tetrahydroquinoline core linked to a dimethoxybenzene sulfonamide moiety. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties that make it an attractive candidate for drug discovery and development.

In recent years, there has been a surge in research focused on the development of novel scaffolds that can modulate biological pathways associated with various diseases. The benzoyl-substituted tetrahydroquinoline moiety in N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide has been identified as a key pharmacophore that can interact with specific target proteins. This interaction is thought to play a crucial role in the compound's ability to exhibit inhibitory effects on certain enzymatic activities and signaling pathways.

The dimethoxybenzene sulfonamide group further enhances the pharmacological profile of this compound by contributing to its solubility and bioavailability. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of two methoxy groups in the benzene ring provides additional electronic and steric effects that can fine-tune the compound's binding affinity to biological targets.

Recent studies have highlighted the potential of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide in the treatment of neurological disorders. The tetrahydroquinoline scaffold has been shown to interact with neurotransmitter receptors and ion channels, suggesting its utility in modulating neuronal activity. Furthermore, the sulfonamide group may contribute to its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

The synthesis of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The benzoylation step is critical for introducing the tetrahydroquinoline moiety, while the sulfonation step is essential for incorporating the sulfonamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization of the aromatic ring.

In terms of pharmacokinetic properties, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide exhibits moderate oral bioavailability and a favorable half-life profile in preclinical studies. These characteristics make it a promising candidate for further development into an oral therapeutic agent. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at doses relevant to its intended therapeutic use.

The potential applications of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzene-1-sulfonamide extend beyond neurological disorders. Its unique structural features suggest that it may also be effective in treating inflammatory diseases and cancer. The benzoyl-substituted tetrahydroquinoline moiety has been implicated in modulating inflammatory pathways by inhibiting key enzymes such as COX and LOX. Similarly，the sulfonamide group has been shown to exhibit anti-proliferative effects on cancer cells by interfering with critical signaling pathways.

Ongoing research is focused on further elucidating the mechanism of action of N-(1-benzoyl-1，2，3，4-tetrahydroquinolin--6--yl strong>)--( 34--dimethoxybenzene-- 1--sulfonamide) and identifying additional potential therapeutic applications. High-throughput screening (HTS) techniques are being employed to identify new biological targets for this compound， while computational modeling is being used to predict its binding interactions with proteins and nucleic acids. These efforts are expected to provide valuable insights into its pharmacological properties and expand its therapeutic potential.

The development of N-(< strong > 1--benzoyl-- 12，34--tetrahyd ro quinol ine-- 6--y l ) --( 34--dimeth oxyb enz ene -- 11 --s u lfona mide ) as a pharmaceutical agent represents an important advancement in medicinal chemistry。 Its unique structural features， coupled with promising preclinical data， make it a compelling candidate for further investigation。 As research continues to uncover new biological activities and mechanisms of action， this compound has the potential to contribute significantly to the treatment of various diseases.